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Compound of Interest

Compound Name: Triethylamine phosphate

Cat. No.: B3028843

For Researchers, Scientists, and Drug Development Professionals

Triethylamine phosphate (TEAP) is an ionic compound formed from the acid-base reaction
between triethylamine and phosphoric acid. It is a versatile and widely utilized reagent in
analytical chemistry and organic synthesis, particularly valued for its buffering capacity and ion-
pairing properties in high-performance liquid chromatography (HPLC). This guide provides a
comprehensive overview of its chemical properties, experimental protocols for its preparation
and use, and visualizations of its mechanisms of action.

Core Chemical Properties

Triethylamine phosphate is a salt composed of the triethylammonium cation
(IN(CH2CHs3)3H]*) and a phosphate anion (H2POa4~, HPO42~, or PO437), with the specific form
of the anion being dependent on the pH of the solution.[1] It is commercially available and can
also be synthesized in the laboratory.[1]

Physical and Chemical Identity
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Property Value Reference(s)
Molecular Formula CeH1sNO4P [2]

Molecular Weight 199.19 g/mol [1][2]

CAS Number 35365-94-7 (for 1:1 salt) [3]
Appearance Colorless liquid or powder [3114]
Solubility in Water Soluble / Completely miscible [41[5]

Density ~1.09 g/mL at 20 °C [4161[7]
Refractive Index ~1.360 at 20 °C [6]

Melting Point 93 °C [4][8]

Acidity and Buffering Capacity

The buffering capacity of triethylamine phosphate is a key property that makes it highly
valuable in HPLC and other applications. This capacity arises from the equilibria of both the
triethylammonium cation and the various phosphate species in solution.

The pKa of the protonated triethylamine is approximately 10.75.[9] Phosphoric acid is a
polyprotic acid with three pKa values:

e pKai1=2.15
e pKaz=7.20
e pKasz =12.35

By adjusting the stoichiometry of triethylamine and phosphoric acid, a buffer solution can be
prepared at a pH close to one of the pKa values of phosphoric acid, providing effective pH
control.[10][11] For example, to create a buffer at a low pH for reversed-phase HPLC,
phosphoric acid would be the primary buffering species, and triethylamine is used to adjust the
pH to the desired value, often around pH 2.5-3.0.[11][12]

pKa Values of Buffering Components
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Component pKa Value
Triethylammonium (EtsNH™) 10.75
Phosphoric Acid (HzPOa) 2.15 (pKa1)
Dihydrogen Phosphate (H2PO4™) 7.20 (pKaz2)
Monohydrogen Phosphate (HPO427) 12.35 (pKas)

Reactivity and Applications in Synthesis

Beyond its use as a buffer, triethylamine phosphate exhibits catalytic activity in various
organic reactions, leveraging the basicity of the triethylamine component and the nucleophilicity
of the phosphate anion.[1]

o Catalysis: It can act as a bifunctional acid-base catalyst. The triethylammonium cation can
act as a Brgnsted acid to activate electrophiles, while the phosphate anion can act as a
Bregnsted base. This has been demonstrated in reactions such as the Knoevenagel
condensation and the hydrophosphonylation of aldehydes.[1]

o Acid Scavenger: In reactions that produce acidic byproducts like HCI, the triethylamine
component of TEAP can act as an acid scavenger, driving the reaction to completion.[9]

e Phosphate-Mediated Reactions: In some synthetic protocols, it can serve as a source of a
phosphate intermediate. For example, in the synthesis of hydroxamic acids from carboxylic
acids, an activated phosphate intermediate can be formed in situ.[13]

Experimental Protocols
Synthesis of Triethylamine Phosphate

The synthesis of triethylamine phosphate is a direct acid-base neutralization reaction. The
stoichiometry can be adjusted to target a specific pH range for the resulting buffer.

Materials:

e Triethylamine (TEA)
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Phosphoric acid (HsPOa), typically 85% in water

Deionized water

Stirring apparatus

Cooling bath (e.g., ice-water bath)

Procedure:

In a well-ventilated fume hood, add a measured amount of triethylamine to a beaker
containing deionized water and a magnetic stir bar.

e Place the beaker in a cooling bath to manage the exothermic nature of the reaction.

e Slowly, and with continuous stirring, add the desired molar equivalent of phosphoric acid
dropwise to the triethylamine solution.[1]

 After the addition is complete, allow the solution to stir and come to room temperature.

e The resulting solution is an aqueous solution of triethylamine phosphate. The
concentration and pH can be adjusted as needed for the specific application.

Preparation of a Triethylamine Phosphate Buffer for
HPLC

Triethylamine phosphate buffers are commonly used as mobile phase additives in reversed-
phase HPLC to improve the peak shape of basic analytes and to act as an ion-pairing reagent.

Materials:

Phosphoric acid

Triethylamine

HPLC-grade water

pH meter
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e Volumetric flasks and pipettes

e 0.45 pum filter

Procedure (fora 1 L, 25 mM, pH 3.0 Buffer):

o Add approximately 900 mL of HPLC-grade water to a 1 L beaker.

» With stirring, add the required volume of concentrated phosphoric acid to achieve a 25 mM
concentration.

» Slowly add triethylamine dropwise while monitoring the pH with a calibrated pH meter until
the desired pH of 3.0 is reached.[12]

o Transfer the solution to a 1 L volumetric flask and add HPLC-grade water to the mark.

« Filter the buffer solution through a 0.45 um filter to remove any particulate matter before use
in an HPLC system.

Visualizations
Synthesis of Triethylamine Phosphate
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Caption: A diagram illustrating the acid-base reaction for the synthesis of triethylamine
phosphate.

Mechanism of lon-Pairing in Reversed-Phase HPLC

In reversed-phase HPLC, anionic analytes may have poor retention on the nonpolar stationary
phase. Triethylamine phosphate can be used as an ion-pairing reagent to improve their
retention.

lon-Pairing Mechanism in RP-HPLC
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Click to download full resolution via product page

Caption: The mechanism of ion-pairing with triethylamine phosphate in reversed-phase
HPLC.

Experimental Workflow for Buffer Preparation
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Workflow for HPLC Buffer Preparation
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Caption: A simplified workflow for the preparation of a triethylamine phosphate buffer for
HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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